Cas no 31767-13-2 ( )
structure
Product Name:
CAS No:31767-13-2
MF:C3H5NO3
MW:103.076700925827
CID:916621
PubChem ID:6821651
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- methyl (2E)-2-hydroxyiminoacetate
- 2-formylamino-benzoic acid methyl ester
- Benzoic acid, 2-(formylamino)-, methyl ester
- methyl
- Methyl 2-(formylamino)benzoate
- methyl 2-(hex-1-ynyl)benzoate
- methyl 2-(hydroxyimino)acetate
- methyl 2-hex-1-yn-1-ylbenzoate
- methyl 2-hex-1-ynyl benzoate
- methyl 2-hydroxyiminoacetate
- methyl glyoxylate oxime
- Methyl N-formylanthranilate
- Methyl-N-formyl-anthranilat
- N-formylanthranilic acid methyl ester
- N-Formyl-anthranilsaeure-methylester
- SCHEMBL135029
- methyl oximinoacetate
- 31767-13-2
- DTXSID801346293
- SCHEMBL6064664
- (methoxycarbonyl)nitrone
-
-
- Inchi: 1S/C3H5NO3/c1-7-3(5)2-4-6/h2,6H,1H3
- InChI Key: FOOPJRSDKYBEGG-UHFFFAOYSA-N
- SMILES: O(C)C(C=NO)=O
Computed Properties
- Exact Mass: 103.02695
- Monoisotopic Mass: 103.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 88.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 58.9A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.209
- Boiling Point: 187.758°C at 760 mmHg
- Flash Point: 67.354°C
- Refractive Index: 1.437
- PSA: 58.89
- LogP: -0.38060
Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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